1-Boc-4-cyano-4-(3-methylphenyl)-piperidine
Overview
Description
1-Boc-4-cyano-4-(3-methylphenyl)-piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine derivative that is widely used in pharmaceutical and chemical industries.
Mechanism of Action
The mechanism of action of 1-Boc-4-cyano-4-(3-methylphenyl)-piperidine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in tumor growth and viral replication.
Biochemical and Physiological Effects:
Studies have shown that 1-Boc-4-cyano-4-(3-methylphenyl)-piperidine exhibits cytotoxic effects on various cancer cell lines. It has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C virus. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Boc-4-cyano-4-(3-methylphenyl)-piperidine in lab experiments is its relatively simple synthesis method. Additionally, it is commercially available, making it easily accessible to researchers. However, one limitation is that its mechanism of action is not fully understood, which may hinder its potential applications in drug development.
Future Directions
There are several future directions for the research on 1-Boc-4-cyano-4-(3-methylphenyl)-piperidine. One direction is to further investigate its antitumor and antiviral activities and explore its potential applications in drug development. Another direction is to study its mechanism of action in more detail to gain a better understanding of its biochemical and physiological effects. Additionally, it may be worthwhile to explore the synthesis of new derivatives of this compound to improve its efficacy and selectivity.
In conclusion, 1-Boc-4-cyano-4-(3-methylphenyl)-piperidine is a promising compound that has potential applications in various fields, particularly in pharmaceutical research. Its simple synthesis method and commercial availability make it an attractive candidate for lab experiments. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in drug development.
Scientific Research Applications
1-Boc-4-cyano-4-(3-methylphenyl)-piperidine has been extensively studied for its potential applications in pharmaceutical research. It has been shown to exhibit promising antitumor and antiviral activities, making it a potential candidate for the development of new drugs. Additionally, it has been used as a building block for the synthesis of various bioactive compounds.
properties
IUPAC Name |
tert-butyl 4-cyano-4-(3-methylphenyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O2/c1-14-6-5-7-15(12-14)18(13-19)8-10-20(11-9-18)16(21)22-17(2,3)4/h5-7,12H,8-11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDMZFYGHLKVAKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(CCN(CC2)C(=O)OC(C)(C)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70678159 |
Source
|
| Record name | tert-Butyl 4-cyano-4-(3-methylphenyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70678159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
198649-43-3 |
Source
|
| Record name | tert-Butyl 4-cyano-4-(3-methylphenyl)piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70678159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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